Cas no 81778-48-5 (3-Isoxazolidinone, 2-[(4-chlorophenyl)methyl]-4,4-dimethyl-)

• Product name: 3-Isoxazolidinone, 2-[(4-chlorophenyl)methyl]-4,4-dimethyl-
• CAS No: 81778-48-5
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 702986
• PubChem ID: 13192574

3-Isoxazolidinone, 2-[(4-chlorophenyl)methyl]-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolidinone, 2-[(4-chlorophenyl)methyl]-4,4-dimethyl-
• 2-[(4-chlorophenyl)methyl]-4,4-dimethyl-1,2-oxazolidin-3-one
• SCHEMBL2352063
• 2-(4-Chlorobenzyl)-4,4-dimethylisoxazolidin-3-one
• 81778-48-5
• DTXSID50526129

• Inchi： InChI=1S/C12H14ClNO2/c1-12(2)8-16-14(11(12)15)7-9-3-5-10(13)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key： XDJDFJFLEIEKIF-UHFFFAOYSA-N
• SMILES： CC1(CON(C1=O)CC2=CC=C(C=C2)Cl)C

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 2.5